Cas no 10080-92-9 (Ethyl 1-methyl-5-oxopyrrolidine-3-carboxylate)

10080-92-9 structure
Product name:Ethyl 1-methyl-5-oxopyrrolidine-3-carboxylate
Ethyl 1-methyl-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 1-methyl-5-oxopyrrolidine-3-carboxylate
- 4-Ethoxycarbonyl-1-methyl-2-oxo-pyrrolidin
- SureCN12667142
- 3-Pyrrolidinecarboxylic acid, 1-methyl-5-oxo-, ethyl ester
- CTK0G8617
- 1-methyl-5-oxo-pyrrolidine-3-carboxylic acid ethyl ester
- Ethyl 1-methyl-5-pyrrolidon-3-carboxylat
- 1-Methyl-3-ethoxycarbonyl-pyrrolidon-(5)
- 1-Methyl-5-oxo-pyrrolidin-3-carbonsaeure-aethylester
- 4-Ethoxycarbonyl-1-methyl-2-oxo-pyrrolidin; SureCN12667142; 3-Pyrrolidinecarboxylic acid, 1-methyl-5-oxo-, ethyl ester; CTK0G8617; 1-methyl-5-oxo-pyrrolidine-3-carboxylic acid ethyl ester; Ethyl 1-methyl-5-pyrrolidon-3-carboxylat; 1-Methyl-3-ethoxycarbonyl-pyrrolidon-(5); 1-Methyl-5-oxo-pyrrolidin-3-carbonsaeure-aethylester;
- DTXSID90711830
- 10080-92-9
- Ethyl 1-methyl-5-oxo-3-pyrrolidinecarboxylate
- SCHEMBL12667142
- DB-429798
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- Inchi: InChI=1S/C8H13NO3/c1-3-12-8(11)6-4-7(10)9(2)5-6/h6H,3-5H2,1-2H3
- InChI Key: YFVCDGSSEOJQQP-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1CC(=O)N(C1)C
Computed Properties
- Exact Mass: 171.08959
- Monoisotopic Mass: 171.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- PSA: 46.61
- LogP: -0.03430
Ethyl 1-methyl-5-oxopyrrolidine-3-carboxylate Related Literature
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Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
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Bin Zhao,Feng Chen,Qiwei Huang,Jinlong Zhang Chem. Commun., 2009, 5115-5117
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Youngae Jung,Yun Gyong Ahn,Ho Kyoung Kim,Byeong Cheol Moon,A Yeong Lee,Do Hyun Ryu Analyst, 2011,136, 4222-4231
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Irene Anton-Sales,Anna Laromaine,Anna Roig Biomater. Sci., 2020,8, 2921-2930
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Giacomo E. M. Crisenza,Elizabeth M. Dauncey,John F. Bower Org. Biomol. Chem., 2016,14, 5820-5825
10080-92-9 (Ethyl 1-methyl-5-oxopyrrolidine-3-carboxylate) Related Products
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